CID 71381385
Overview
Description
The compound with the identifier “CID 71381385” is a chemical entity listed in the PubChem database. PubChem is a comprehensive resource for chemical information, providing details on the structure, properties, and biological activities of various compounds.
Preparation Methods
Synthetic Routes and Reaction Conditions: The preparation of CID 71381385 involves specific synthetic routes and reaction conditions. These methods typically include the use of phenyl-containing diamine substances, oxygen-containing heterocyclic compounds, polyamino organic matter, active group-containing compounds, end-capping reagents, and solvents with medium to high boiling points . The process involves dissolving the phenyl-containing diamine substance and other reactants in a suitable solvent, followed by stirring and reacting under controlled conditions.
Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using automated reactors and precise control of reaction parameters to ensure high yield and purity. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the final product in its desired form.
Chemical Reactions Analysis
Types of Reactions: CID 71381385 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the chemical nature of the compound and the conditions under which they are carried out .
Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the outcome of these reactions.
Major Products: The major products formed from the reactions of this compound depend on the specific reaction pathway and conditions. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the formation of substituted compounds with different functional groups.
Scientific Research Applications
CID 71381385 has a wide range of scientific research applications across various fields, including chemistry, biology, medicine, and industry . In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may serve as a probe for studying biochemical pathways and molecular interactions. In medicine, this compound could be investigated for its potential therapeutic properties, such as its ability to modulate specific biological targets. In industry, the compound may be utilized in the development of new materials or as a catalyst in chemical processes.
Mechanism of Action
The mechanism of action of CID 71381385 involves its interaction with specific molecular targets and pathways within biological systems . The compound may bind to enzymes, receptors, or other proteins, thereby modulating their activity and influencing cellular processes. The exact molecular targets and pathways involved depend on the specific context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds: Similar compounds to CID 71381385 can be identified using databases like PubChem, which provide information on structurally related molecules . These similar compounds may share common structural features and exhibit similar chemical properties.
Uniqueness: this compound is unique in its specific chemical structure and properties, which distinguish it from other related compounds. Its unique features may include specific functional groups, stereochemistry, and reactivity patterns that contribute to its distinct behavior in chemical and biological systems.
Conclusion
This compound is a versatile compound with significant potential in various scientific research applications Its unique chemical properties and reactivity make it a valuable tool for researchers in chemistry, biology, medicine, and industry
Properties
Molecular Formula |
Ru3Sn2 |
|---|---|
Molecular Weight |
540.6 g/mol |
InChI |
InChI=1S/3Ru.2Sn |
InChI Key |
SLJSGXWLDGSBNC-UHFFFAOYSA-N |
Canonical SMILES |
[Ru].[Ru].[Ru].[Sn].[Sn] |
Origin of Product |
United States |
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